N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, also known as TAK-659, is a small-molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key regulator of B-cell receptor signaling and is involved in the development and progression of B-cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.
Scientific Research Applications
Biological Activity and Therapeutic Potential
Antineoplastic Activities
Research on nicotinamide derivatives, including compounds with structural similarities to N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, has shown moderate activity against certain cancers. For instance, some 6-substituted nicotinamides exhibited antineoplastic activities in preliminary screenings against rat carcinoma and mouse lymphoid leukemia, highlighting the potential of these compounds in cancer therapy (Ross, 1967).
Herbicidal Activity
N-(Arylmethoxy)-2-chloronicotinamides, derivatives related to the compound , have demonstrated significant herbicidal activity against certain plant species. This suggests the potential for developing new herbicides based on the structural framework of nicotinamide derivatives, contributing to agricultural chemistry (Yu et al., 2021).
Antifungal and SDH Inhibition
A study on 5-(nicotinamido)-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives, based on a structure similar to the target compound, revealed significant antifungal activity against various fungi affecting fruits and crops. These compounds also showed potent inhibitory effects on succinate dehydrogenase (SDH) enzymes, indicating their potential in antifungal applications and enzyme inhibition research (Liu et al., 2020).
Chemical Properties and Synthesis
Synthetic Approaches
The synthesis of nicotinamide derivatives, including those structurally related to N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, has been a subject of research, aiming to explore their chemical properties, synthesis routes, and potential biological activities. These studies contribute to the understanding of nicotinamide chemistry and its applications in medicinal chemistry and drug development (Agekyan & Mkryan, 2015).
properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O4/c1-24-17-4-3-15(10-16(17)20)22-19(23)14-2-5-18(21-11-14)26-12-13-6-8-25-9-7-13/h2-5,10-11,13H,6-9,12H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWIXVKPMJCSOEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CN=C(C=C2)OCC3CCOCC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-methoxyphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.